56-84-8

Aspartic acid

In Stock

• CAS RN:
• 56-84-8

• Formula:
• C4H7NO4

• InChI:
• InChI=1S/C4H7NO4/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H,6,7)(H,8,9)/t2-/m0/s1

• InChIKey:
• CKLJMWTZIZZHCS-REOHCLBHSA-N

• Aspartic acid (abbreviated as Asp or D;  encoded by the codons [GAU and GAC]), also known as aspartate, is an α-amino acid that is used in the biosynthesis of proteins. Similar to all other amino acids it contains an amino group and a carboxylic acid. Its α-amino group is in the protonated –NH+3 form under physiological conditions, while its α-carboxylic acid group is deprotonated −COO− under physiological conditions. Aspartic acid has an acidic side chain (CH2COOH) which reacts with other amino acids, enzymes and proteins in the body. Under physiological conditions (pH 7.4) in proteins the side chain usually occurs as the negatively charged aspartate form, −COO−. It is a non-essential amino acid in humans, meaning the body can synthesize it as needed.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and m...

1-Nitro-3-(pentafluoroethyl)benzene

In Stock

• CAS RN:
• 656-84-8

• Formula:
• C8H4F5NO2

• InChI:
• InChI=1S/C8H4F5NO2/c9-7(10,8(11,12)13)5-2-1-3-6(4-5)14(15)16/h1-4H

• InChIKey:
• PTNKXRHFXJJVLK-UHFFFAOYSA-N

• 1-Nitro-3-(pentafluoroethyl)benzene is a useful research compound. Its molecular formula is C8H4F5NO2 and its molecular weight is 241.11 g/mol. The purity is usually 95%.

2-(3,4-Dimethoxyphenyl)pentan-3-one

Usually In Stock

• CAS RN:
• 92156-84-8

• Formula:
• C13H18O3

• InChI:
• InChI=1S/C13H18O3/c1-5-11(14)9(2)10-6-7-12(15-3)13(8-10)16-4/h6-9H,5H2,1-4H3

• InChIKey:
• UKXAOUMIJAWKSF-UHFFFAOYSA-N

• 2-(3,4-Dimethoxyphenyl)pentan-3-one is a useful research compound. Its molecular formula is C13H18O3 and its molecular weight is 222.28 g/mol. The purity is usually 95%.

Butyrylcholine bromide

• CAS RN:
• 18956-84-8

• Formula:
• C9H20BrNO2

• InChI:
• InChI=1S/C9H20NO2.BrH/c1-5-6-9(11)12-8-7-10(2,3)4;/h5-8H2,1-4H3;1H/q+1;/p-1

• InChIKey:
• RPYPSMVHOUZJIP-UHFFFAOYSA-M

• Butyrylcholine bromide, also known as Butyrylcholine bromide, is a useful research compound. Its molecular formula is C9H20BrNO2 and its molecular weight is 254.16 g/mol. The purity is usually 95%.

4-(1-Methoxy-2-methylpropan-2-yl)benzonitrile

Usually In Stock

• CAS RN:
• 92756-84-8

• Formula:
• C12H15NO

• InChI:
• InChI=1S/C12H15NO/c1-12(2,9-14-3)11-6-4-10(8-13)5-7-11/h4-7H,9H2,1-3H3

• InChIKey:
• BHCMSWBJHIBVBY-UHFFFAOYSA-N

• 4-(1-Methoxy-2-methylpropan-2-yl)benzonitrile is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.

2,2'-Dichloroazoxybenzene

Usually In Stock

• CAS RN:
• 13556-84-8

• Formula:
• C12H8Cl2N2O

• InChI:
• InChI=1S/C12H8Cl2N2O/c13-9-5-1-3-7-11(9)15-16(17)12-8-4-2-6-10(12)14/h1-8H

• InChIKey:
• NKUNBLUACJUHOA-UHFFFAOYSA-N

• 2,2'-Dichloroazoxybenzene is a useful research compound. Its molecular formula is C12H8Cl2N2O and its molecular weight is 267.11 g/mol. The purity is usually 95%.

(S)-N-(1-Hydrazinyl-4-(methylthio)-1-oxobutan-2-yl)-4-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 209056-84-8

• Formula:
• C13H16F3N3O2S

• InChI:
• InChI=1S/C13H16F3N3O2S/c1-22-7-6-10(12(21)19-17)18-11(20)8-2-4-9(5-3-8)13(14,15)16/h2-5,10H,6-7,17H2,1H3,(H,18,20)(H,19,21)/t10-/m0/s1

• InChIKey:
• FGDPUEBTKXFHNW-JTQLQIEISA-N

• (S)-N-(1-Hydrazinyl-4-(methylthio)-1-oxobutan-2-yl)-4-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C13H16F3N3O2S and its molecular weight is 335.35 g/mol. The purity is usually 95%.

4'-Azetidinomethyl-3-trifluoromethylbenzophenone

In Stock

• CAS RN:
• 898756-84-8

• Formula:
• C18H16F3NO

• InChI:
• InChI=1S/C18H16F3NO/c19-18(20,21)16-4-1-3-15(11-16)17(23)14-7-5-13(6-8-14)12-22-9-2-10-22/h1,3-8,11H,2,9-10,12H2

• InChIKey:
• OQSPXIRQPHIVAQ-UHFFFAOYSA-N

• 4'-Azetidinomethyl-3-trifluoromethylbenzophenone is a useful research compound. Its molecular formula is C18H16F3NO and its molecular weight is 319.3 g/mol. The purity is usually 95%.

Fulvestrant 3-β-D-Glucuronide 17-Acetate

In Stock

• CAS RN:
• 403656-84-8

• Formula:
• C₄₇H₆₅F₅O₁₃S

• Fulvestrant 3-β-D-Glucuronide 17-Acetate, also known as Fulvestrant 3-β-D-Glucuronide 17-Acetate, is a useful research compound. Its molecular formula is C₄₇H₆₅F₅O₁₃S and its molecular weight is 965.07. The purity is usually 95%.

Ethyl 4-(5-isopropyl-1,2,4-oxadiazol-3-YL)benzoate

In Stock

• CAS RN:
• 1166756-84-8

• Formula:
• C14H16N2O3

• InChI:
• InChI=1S/C14H16N2O3/c1-4-18-14(17)11-7-5-10(6-8-11)12-15-13(9(2)3)19-16-12/h5-9H,4H2,1-3H3

• InChIKey:
• CMVZZJVJFHEEGS-UHFFFAOYSA-N

• Ethyl 4-(5-isopropyl-1,2,4-oxadiazol-3-YL)benzoate is a useful research compound. Its molecular formula is C14H16N2O3 and its molecular weight is 260.29 g/mol. The purity is usually 95%.

benzyl (1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)carbamate

In Stock

• CAS RN:
• 1705156-84-8

• Formula:
• C16H19N3O3

• InChI:
• InChI=1S/C16H19N3O3/c20-16(22-12-13-4-2-1-3-5-13)18-14-10-17-19(11-14)15-6-8-21-9-7-15/h1-5,10-11,15H,6-9,12H2,(H,18,20)

• InChIKey:
• MDAGPKIUECSBPJ-UHFFFAOYSA-N

• Benzyl (1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)carbamate is a useful research compound. Its molecular formula is C16H19N3O3 and its molecular weight is 301.346. The purity is usually 95%.

Tert-butyl 2-amino-2-(2,3-dichlorophenyl)acetate

Usually In Stock

• CAS RN:
• 2248256-84-8

• Formula:
• C12H15Cl2NO2

• InChI:
• InChI=1S/C12H15Cl2NO2/c1-12(2,3)17-11(16)10(15)7-5-4-6-8(13)9(7)14/h4-6,10H,15H2,1-3H3

• InChIKey:
• ULDBWUXKDPPUOH-UHFFFAOYSA-N

• Tert-butyl 2-amino-2-(2,3-dichlorophenyl)acetate is a useful research compound. Its molecular formula is C12H15Cl2NO2 and its molecular weight is 276.16. The purity is usually 95%.

5-bromo-2-(methylsulfanyl)-4-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}pyrimidine

In Stock

• CAS RN:
• 2549056-84-8

• Formula:
• C15H18BrN5OS

• InChI:
• InChI=1S/C15H18BrN5OS/c1-23-15-19-8-12(16)14(20-15)21-6-2-11(3-7-21)10-22-13-9-17-4-5-18-13/h4-5,8-9,11H,2-3,6-7,10H2,1H3

• InChIKey:
• YTYNTCASNCMFCF-UHFFFAOYSA-N

• 5-bromo-2-(methylsulfanyl)-4-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}pyrimidine is a useful research compound. Its molecular formula is C15H18BrN5OS and its molecular weight is 396.3 g/mol. The purity is usually 95%.

Methyl 5-(aminomethyl)nicotinate

In Stock

• CAS RN:
• 1001756-84-8

• Formula:
• C8H10N2O2

• InChI:
• InChI=1S/C8H10N2O2/c1-12-8(11)7-2-6(3-9)4-10-5-7/h2,4-5H,3,9H2,1H3

• InChIKey:
• ZQWJKAICQACUJX-UHFFFAOYSA-N

• Methyl 5-(aminomethyl)nicotinate is a useful research compound. Its molecular formula is C8H10N2O2 and its molecular weight is 166.18. The purity is usually 95%.

3-Bromo-6-methylimidazo[1,2-A]pyrazine

In Stock

• CAS RN:
• 1276056-84-8

• Formula:
• C7H6BrN3

• InChI:
• InChI=1S/C7H6BrN3/c1-5-4-11-6(8)2-10-7(11)3-9-5/h2-4H,1H3

• InChIKey:
• ZSUZBYIIQKISEK-UHFFFAOYSA-N

• 3-Bromo-6-methylimidazo[1,2-A]pyrazine, also known as 3-Bromo-6-methylimidazo[1,2-A]pyrazine, is a useful research compound. Its molecular formula is C7H6BrN3 and its molecular weight is 212.05. The purity is usually 95%.